Cas no 210687-33-5 (D-Alanine, alanyl-)

• Product Name: D-Alanine, alanyl-
• CAS No: 210687-33-5
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 242306
• PubChem ID: 20111691
• Update Time: 2025-04-19

D-Alanine, alanyl- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, alanyl-
• D-Alanine, alanyl- (9CI)
• CHEMBL190534
• BDBM50169118
• AKOS017426548
• (R)-2-(2-Amino-propionylamino)-propionic acid
• SCHEMBL380599
• H-D-Ala-DL-Ala-OH
• 210687-33-5

• Inchi： 1S/C6H12N2O3/c1-3(7)5(9)8-4(2)6(10)11/h3-4H,7H2,1-2H3,(H,8,9)(H,10,11)/t3?,4-/m1/s1
• InChI Key： DEFJQIDDEAULHB-SRBOSORUSA-N
• SMILES： O=C(C(C)N)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.208
• Boiling Point: 402.6 °C at 760 mmHg
• Flash Point: 197.3 °C
• Refractive Index: 1.492
• PSA: 92.42